Cas no 850154-49-3 (BENZENESULFONAMIDE, 2-CYANO-3-METHOXY-)

• Product Name: BENZENESULFONAMIDE, 2-CYANO-3-METHOXY-
• CAS No: 850154-49-3
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 3377251
• Update Time: 2025-06-12

BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONAMIDE, 2-CYANO-3-METHOXY-

• Inchi： 1S/C8H8N2O3S/c1-13-7-3-2-4-8(6(7)5-9)14(10,11)12/h2-4H,1H3,(H2,10,11,12)
• InChI Key： OFGPPZWSHVNQQZ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC(OC)=C1C#N

Additional information on BENZENESULFONAMIDE, 2-CYANO-3-METHOXY-

Professional Introduction to BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- (CAS No. 850154-49-3)

BENZENESULFONAMIDE, 2-CYANO-3-METHOXY-, identified by its Chemical Abstracts Service (CAS) number 850154-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a cyano group at the 2-position and a methoxy group at the 3-position of the benzene ring, contribute to its unique chemical properties and potential applications.

The sulfonamide moiety is a key pharmacophore in many therapeutic agents, known for its ability to interact with biological targets such as enzymes and receptors. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological systems. Meanwhile, the methoxy group provides additional electronic and steric effects that can modulate the compound's reactivity and binding affinity. These structural elements make BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. The combination of the cyano and methoxy substituents in BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- has been investigated for its potential role in modulating various biological pathways. Studies have shown that such derivatives can exhibit inhibitory effects on enzymes involved in inflammatory responses, making them attractive for the development of anti-inflammatory drugs.

Moreover, the structural framework of this compound has been explored for its antimicrobial properties. Sulfonamides are known to disrupt bacterial cell wall synthesis by inhibiting dihydropteroate synthase (DHPS), an enzyme essential for folic acid production in bacteria. The presence of the cyano group in BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- may further enhance its binding affinity to DHPS, potentially leading to more effective antimicrobial activity. This has prompted researchers to investigate its efficacy against drug-resistant bacterial strains, which pose a significant challenge in global healthcare.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of sulfonamide derivatives, including BENZENESULFONAMIDE, 2-CYANO-3-METHOXY-, against various biological targets. These computational studies have identified promising lead compounds that can be further optimized through experimental synthesis and characterization. The integration of machine learning algorithms has also facilitated the prediction of pharmacokinetic properties, such as solubility, permeability, and metabolic stability, which are crucial for drug development.

The synthesis of BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as catalytic hydrogenation or nucleophilic substitution. Similarly, the methoxy group is often introduced via methylation or etherification reactions. The choice of synthetic route depends on factors such as reagent availability, reaction efficiency, and environmental considerations.

In terms of applications, BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- has shown potential in preclinical studies as a scaffold for developing new therapeutic agents. Its ability to interact with biological targets suggests that it could be modified further to enhance specific pharmacological effects. For instance, additional functional groups could be introduced to improve binding affinity or metabolic stability. Additionally, derivatization strategies could be employed to explore new biological activities beyond its current scope.

The pharmaceutical industry continues to invest heavily in sulfonamide-based drug discovery due to their proven efficacy and safety profiles. The unique structural features of BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- make it an attractive candidate for further investigation. As research progresses, it is anticipated that this compound will contribute significantly to the development of novel drugs targeting various diseases.

Future directions in the study of BENZENESULFONAMIDE, 2-CYANO-3-METHOXY- include exploring its mechanism of action at a molecular level and evaluating its potential as an intermediate in drug synthesis. Advances in spectroscopic techniques and crystallography will provide deeper insights into how this compound interacts with biological targets. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics will accelerate the discovery process by identifying new derivatives with improved properties.

In conclusion,BENZENESULFONAMIDE, CAS No. 850154-49-3, represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset for drug development efforts aimed at addressing various health challenges. As scientific understanding continues to evolve，this compound is poised to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.